Cas no 2172457-25-7 (2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2172457-25-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6096110
• PubChem ID: 165580374
• Update Time: 2025-07-02

2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• EN300-1532831
• 2-ethyl-2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2172457-25-7
• EN300-1532239
• 2171151-34-9
• 2-ethyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2-ethyl-2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2171160-85-1
• EN300-1532674

• Inchi： 1S/C26H30N2O5/c1-3-26(4-2,24(30)31)28-23(29)16-13-17(14-16)27-25(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,3-4,13-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FWJOWXHYKIIYIR-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

Introduction to 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic Acid (CAS No. 2172457-25-7)

2-Ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid, identified by its CAS number 2172457-25-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by their complex structural motifs, which often make them promising candidates for drug discovery and development. The presence of multiple functional groups, including fluorenylmethoxycarbonyl and cyclobutylformamido moieties, contributes to its unique chemical properties and potential biological activities.

The molecular structure of this compound is highly intricate, featuring a central four-carbon chain that is modified at the second carbon position by a bifunctional group. This group consists of an amino-substituted cyclobutyl ring further functionalized with a formamido moiety, which is itself linked to a methoxycarbonyl group derived from 9H-fluorene. Such structural complexity often correlates with enhanced binding affinity and selectivity, making this compound a valuable asset in the quest for novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid position it as a potential lead compound for further medicinal chemistry optimization. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is widely recognized for its role in protecting amino groups during peptide synthesis, but its incorporation into small molecules has also been explored for its ability to enhance metabolic stability and bioavailability.

The cyclobutylformamido moiety introduces rigidity to the molecular framework, which can be advantageous in terms of binding pocket interactions within biological targets. This rigidity can help to stabilize key pharmacophoric elements, thereby improving the compound's affinity for its intended receptor or enzyme. Furthermore, the presence of multiple chiral centers in the molecule allows for the exploration of stereochemical diversity, which is often crucial for achieving optimal pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid with biological targets. These computational studies have provided valuable insights into how the compound might interact with proteins and enzymes involved in disease pathways. For instance, molecular docking simulations have suggested that this compound could bind to specific pockets on target proteins with high affinity, potentially leading to inhibitory effects on key enzymatic activities.

In addition to its structural complexity, 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid exhibits interesting physicochemical properties that make it suitable for drug development. The compound's solubility profile, melting point, and stability under various conditions are all critical factors that need to be evaluated during the drug discovery process. Preliminary studies have indicated that this compound possesses reasonable solubility in common organic solvents, which facilitates its use in synthetic protocols and formulation development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful manipulation of various functional groups, including the introduction and protection of carboxylic acids, amides, and esters. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in accessing structurally diverse molecules.

The potential applications of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid extend beyond traditional drug discovery endeavors. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex biologically active compounds. Additionally, the compound's ability to undergo various chemical transformations allows for further derivatization, enabling researchers to explore new chemical space and identify novel pharmacological entities.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug development. The integration of interdisciplinary approaches combining organic chemistry, biochemistry, and computational science has revolutionized how we identify and optimize lead compounds like 2-Ethyl -2-{3 - ({(9H - fluorenylmethoxycarbonyl } amino ) cyclobutylformamido } butanoic acid (CAS No .2172457 -25 -7 ). By leveraging these cutting-edge technologies , researchers are now able to design molecules with unprecedented precision , leading to more effective treatments for a wide range of diseases .

In conclusion , 2 - ethyl - 2 - {3 - ( { ( 9 H - fluorenylmethoxycarbonyl } amino ) cyclobutylformamido } butanoic acid represents an exciting advancement in pharmaceutical chemistry . Its complex structure , interesting physicochemical properties , and potential biological activities make it a promising candidate for further investigation . As research progresses , we can expect this compound to play an increasingly important role in the development of novel therapeutic agents that address unmet medical needs .